![molecular formula C20H29N5O2 B5587135 2-[9-(4-cyclopentylpyrimidin-2-yl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide](/img/structure/B5587135.png)
2-[9-(4-cyclopentylpyrimidin-2-yl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide
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Overview
Description
Synthesis Analysis
The synthesis of diazaspiro[5.5]undecane derivatives, which are structurally related to 2-[9-(4-cyclopentylpyrimidin-2-yl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide, involves efficient and direct methods. An example includes the efficient synthesis of 1-thia-5-azaspiro[5.5]undec-2-ene and its recyclization to 1,5-diazaspiro[5.5]undec-2-ene derivatives, showcasing the versatility and potential routes for synthesizing complex spiro compounds (Shaker et al., 2011).
Molecular Structure Analysis
The molecular structure of diazaspiro[5.5]undecane derivatives, similar to our compound of interest, is characterized using techniques like NMR, MS, and X-ray crystallography. These studies provide insights into the envelope conformations and the substituents' positions, essential for understanding the compound's reactivity and interaction with biological targets (Chiaroni et al., 2000).
Chemical Reactions and Properties
Diaza-spiro compounds exhibit a wide range of chemical reactions, including cycloadditions, Michael additions, and recyclizations, which are crucial for their synthesis and functionalization. The base-catalyzed recyclization of 1-thia-5-azaspiro[5.5]undec-2-ene to form spiro-thieno[2,3-d]pyrimidin-4(1H)-one derivatives highlights the compound's reactivity and potential for generating diverse chemical structures (Shaker et al., 2011).
properties
IUPAC Name |
2-[9-(4-cyclopentylpyrimidin-2-yl)-3-oxo-2,9-diazaspiro[5.5]undecan-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N5O2/c21-17(26)13-25-14-20(7-5-18(25)27)8-11-24(12-9-20)19-22-10-6-16(23-19)15-3-1-2-4-15/h6,10,15H,1-5,7-9,11-14H2,(H2,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUQDMDVHTSKVTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=NC(=NC=C2)N3CCC4(CCC(=O)N(C4)CC(=O)N)CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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